Cas no 16874-69-4 (see 4-Oxazolidinepropanamide,2,5-dioxo-)

• Product Name: see 4-Oxazolidinepropanamide,2,5-dioxo-
• CAS No: 16874-69-4
• MF: C₆H₈N₂O₄
• MW: 172.138721466064
• CID: 221528
• PubChem ID: 86081
• Update Time: 2025-04-19

see 4-Oxazolidinepropanamide,2,5-dioxo- Chemical and Physical Properties

Names and Identifiers

• see 4-Oxazolidinepropanamide,2,5-dioxo-
• 2,5-dioxo-4-Oxazolidinepropanamide
• 2,5-dioxo-4-oxazolidinepropionamide
• 3-(2,5-dioxo-1,3-oxazolidin-4-yl)propanamide
• Einecs 240-904-4
• FT-0658702
• 3-(2,5-dioxo-4-oxazolidinyl)propanamide
• FT-0747115
• A821579
• 3-(2-Hydroxy-5-oxo-4,5-dihydro-1,3-oxazol-4-yl)propanimidic acid
• DTXSID50937539
• 16874-69-4
• 3-(2,5-dioxooxazolidin-4-yl)propanamide
• AKOS024387416
• NS00052680

• Inchi： 1S/C6H8N2O4/c7-4(9)2-1-3-5(10)12-6(11)8-3/h3H,1-2H2,(H2,7,9)(H,8,11)
• InChI Key： UBAGQWVWTSZVDI-UHFFFAOYSA-N
• SMILES： O1C(NC(C1=O)CCC(N)=O)=O

Computed Properties

• Exact Mass: 172.04844
• Monoisotopic Mass: 172.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 98.5Ų

Experimental Properties

• Density: 1.392
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.503
• PSA: 98.49